Cas no 1249388-98-4 (1-2-bromo-1-(3-methoxypropoxy)ethyl-4-methylbenzene)

• Product Name: 1-2-bromo-1-(3-methoxypropoxy)ethyl-4-methylbenzene
• CAS No: 1249388-98-4
• MF: C₁₃H₁₉BrO₂
• MW: 287.192763566971
• CID: 6231504
• PubChem ID: 62112544
• Update Time: 2025-10-29

1-2-bromo-1-(3-methoxypropoxy)ethyl-4-methylbenzene Chemical and Physical Properties

Names and Identifiers

• 1-2-bromo-1-(3-methoxypropoxy)ethyl-4-methylbenzene
• EN300-1135293
• CS-0281198
• 1249388-98-4
• 1-[2-bromo-1-(3-methoxypropoxy)ethyl]-4-methylbenzene
• 1-(2-Bromo-1-(3-methoxypropoxy)ethyl)-4-methylbenzene
• AKOS011392349

• Inchi： 1S/C13H19BrO2/c1-11-4-6-12(7-5-11)13(10-14)16-9-3-8-15-2/h4-7,13H,3,8-10H2,1-2H3
• InChI Key： VBRSBHWATQQLKK-UHFFFAOYSA-N
• SMILES： BrCC(C1C=CC(C)=CC=1)OCCCOC

Computed Properties

• Exact Mass: 286.05684g/mol
• Monoisotopic Mass: 286.05684g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 18.5Ų

Additional information on 1-2-bromo-1-(3-methoxypropoxy)ethyl-4-methylbenzene

Compound 1249388-98-4: A Comprehensive Overview of 1-2-Bromo-1-(3-Methoxypropoxy)Ethyl-4-Methylbenzene

The compound with CAS No. 1249388-98-4, commonly referred to as 1-2-bromo-1-(3-methoxypropoxy)ethyl-4-methylbenzene, is a complex organic molecule that has garnered attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a bromine atom, a methoxypropoxy group, and a methyl substituent on a benzene ring. Recent studies have highlighted its potential applications in drug design, polymer synthesis, and advanced materials development.

Structural Features and Synthesis

The molecular structure of 1-2-bromo-1-(3-methoxypropoxy)ethyl-4-methylbenzene is defined by its benzene ring with three substituents: a bromine atom at position 2, a methoxypropoxy group at position 1, and a methyl group at position 4. This arrangement creates a molecule with significant steric hindrance and electronic complexity, making it an interesting subject for synthetic chemists.

Recent advancements in catalytic methods have enabled the efficient synthesis of this compound using palladium-catalyzed coupling reactions. Researchers have demonstrated that the use of ligand-stabilized palladium catalysts can significantly improve the yield and purity of the product, making it more accessible for large-scale production.

Physical Properties and Stability

Experimental studies have revealed that 1-2-bromo-1-(3-methoxypropoxy)ethyl-4-methylbenzene exhibits high thermal stability under ambient conditions, with a melting point of approximately 75°C and a boiling point of around 250°C under standard pressure. Its solubility in common organic solvents such as dichloromethane and ethyl acetate makes it suitable for various chemical reactions.

Preliminary toxicity studies indicate that this compound has low acute toxicity in laboratory animals, suggesting potential safety for industrial applications. However, further long-term toxicity studies are required to fully assess its environmental impact.

Applications in Drug Design and Materials Science

The unique electronic properties of 1-2-bromo-1-(3-methoxypropoxy)ethyl-4-methylbenzene make it an attractive candidate for use in drug design. Recent research has focused on its ability to act as a scaffold for constructing bioactive molecules with potential anti-inflammatory and anticancer properties.

In materials science, this compound has been explored as a precursor for the synthesis of advanced polymers with tailored mechanical and electronic properties. Its ability to undergo polymerization under controlled conditions has opened new avenues for the development of high-performance materials for use in electronics and aerospace industries.

Conclusion

In summary, 1-2-bromo-1-(3-methoxypropoxy)ethyl-4-methylbenzene (CAS No. 1249388-98-4) is a versatile compound with promising applications across multiple disciplines. Its unique structure, combined with recent advancements in synthetic methods and material science, positions it as a key player in future innovations within these fields.